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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B15621543 Get Quote

Essential Safety and Operational Protocols for Researchers, Scientists, and Drug Development

Professionals

This guide provides critical safety, handling, and disposal information for Protein Kinase C (19-
36), a pseudosubstrate peptide inhibitor of protein kinase C (PKC).[1] Adherence to these

protocols is essential for ensuring laboratory safety and maintaining the integrity of your

research. While Protein Kinase C (19-36) is not classified as a hazardous substance under

the 2012 OSHA Hazard Communication Standard, its toxicological properties have not been

fully investigated.[2][3] Therefore, following standard laboratory safety procedures for handling

chemical compounds is imperative.

Immediate Safety and Personal Protective
Equipment (PPE)
The minimum required PPE for handling Protein Kinase C (19-36) includes a lab coat, safety

glasses with side shields, and closed-toe shoes.[4][5] The following table summarizes the

recommended PPE for various handling scenarios.
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting (Solid

Form)

Safety glasses

with side shields

or safety

goggles[2]

Single pair of

nitrile gloves

Standard lab

coat

Not generally

required. Use a

NIOSH-approved

N95 respirator if

dust is

generated.[2]

Preparing Stock

Solutions
Safety goggles

Single pair of

nitrile gloves

Standard lab

coat

Work within a

chemical fume

hood.[4][6]

General

Handling of

Dilute Solutions

Safety glasses

with side shields

Single pair of

nitrile gloves

Standard lab

coat
Not required

Animal Dosing

(in vivo)
Safety goggles

Double pair of

nitrile gloves[4]

Disposable gown

over lab coat

May be required

depending on the

route of

administration

and potential for

aerosolization.[4]

Operational Plan: Step-by-Step Handling and
Experimental Protocol
Proper handling of Protein Kinase C (19-36) is crucial to prevent contamination and ensure

accurate experimental results.

Receiving and Storage:

Upon receipt, visually inspect the vial for any damage.

Store the lyophilized peptide at -20°C for short-term storage (1-2 weeks) or -80°C for long-

term storage.[7]
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Keep the vial tightly capped and protected from bright light.[7]

Preparation of Stock Solutions:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation,

which can decrease stability.[7]

Work within a chemical fume hood to minimize inhalation exposure.[4][6]

Don appropriate PPE as outlined in the table above.

Use a dedicated spatula and weigh paper for handling the solid peptide.[4]

Reconstitute the peptide in a suitable sterile buffer (e.g., sterile distilled water or sterile dilute

acetic acid).[7]

Once reconstituted, aliquot the solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.[7]

Store stock solutions at -20°C; they are generally stable for up to four weeks.[8]

Experimental Use:

When using the peptide in experiments, handle it in a well-ventilated area.[3]

Avoid contact with skin and eyes.[2][3] If contact occurs, flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention.[2]

If inhaled, move to fresh air. If breathing becomes difficult, seek medical attention.[2]

In case of ingestion, wash out the mouth with water (if the person is conscious) and call a

physician.[2]

Disposal Plan: Waste Management Protocol
All waste containing Protein Kinase C (19-36) should be treated as hazardous chemical

waste.[4]
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Solid Waste:

Collect all contaminated solid waste, including gloves, weigh boats, paper towels, and

disposable lab coats, in a dedicated, sealed, and clearly labeled hazardous waste bag.[4]

Liquid Waste:

Collect all liquid waste containing the peptide in a clearly labeled, sealed hazardous waste

container.

Do not pour liquid waste down the drain.[4]

Spill Cleanup:

Wear appropriate PPE, including a respirator if dust is present.

For solid spills, carefully sweep up the material, place it in a sealed bag, and hold it for waste

disposal.[2] Avoid raising dust.[2]

For liquid spills, absorb the spill with an inert material and place it in a sealed container for

disposal.

Ventilate the area and wash the spill site after the material has been picked up.[2]

Workflow for Handling Protein Kinase C (19-36)
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Caption: Workflow for the safe handling of Protein Kinase C (19-36).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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